Cas no 1795303-90-0 (N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide)

• Product Name: N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide
• CAS No: 1795303-90-0
• MF: C₁₈H₂₃N₃O₃
• MW: 329.3935
• CID: 5346218
• Update Time: 2025-10-10

N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]oxamide
• Ethanediamide, N1-(3,4-dimethylphenyl)-N2-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]-
• N1-(3,4-dimethylphenyl)-N2-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)oxalamide
• N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide

• Inchi： 1S/C18H23N3O3/c1-12-6-7-14(11-13(12)2)20-18(24)17(23)19-9-8-16(22)15-5-4-10-21(15)3/h4-7,10-11,16,22H,8-9H2,1-3H3,(H,19,23)(H,20,24)
• InChI Key： RSIOIANXTFRDDF-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C1=C([H])C([H])=C([H])N1C([H])([H])[H])C([H])([H])C([H])([H])N([H])C(C(N([H])C1C([H])=C([H])C(C([H])([H])[H])=C(C([H])([H])[H])C=1[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 443
• XLogP3: 1.5
• Topological Polar Surface Area: 83.4

Additional information on N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide

Professional Introduction to N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide (CAS No. 1795303-90-0)

N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1795303-90-0, exhibits a complex molecular structure that makes it a subject of intense study for potential therapeutic applications. The molecular framework incorporates several key functional groups, including 3,4-dimethylphenyl, 3-hydroxy, and 1-methyl-1H-pyrrol-2-yl, which contribute to its unique chemical properties and biological activities.

The< strong>N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide molecule is characterized by its ethanediamide backbone, which provides a versatile scaffold for further chemical modifications. This structural feature allows researchers to explore various derivatives with tailored biological effects. The presence of the 3,4-dimethylphenyl group suggests potential interactions with aromatic binding sites in biological targets, while the 3-hydroxy and 1-methyl-1H-pyrrol-2-yl substituents may contribute to hydrogen bonding capabilities and lipophilicity, respectively.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds with dual functionality, capable of modulating multiple biological pathways simultaneously. The< strong>N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide structure aligns well with this trend, as its diverse functional groups offer the potential for multifaceted pharmacological actions. Preliminary studies have hinted at its potential in inhibiting key enzymes involved in inflammatory responses and cellular signaling cascades.

The< strong>3,4-dimethylphenyl moiety is particularly noteworthy due to its structural similarity to known pharmacophores found in therapeutic agents targeting neurological disorders. This moiety has been extensively studied for its ability to interact with sigma receptors and other neurotransmitter systems. The< strong>1-methyl-1H-pyrrol-2-yl group adds another layer of complexity, as pyrrole derivatives are known for their role in various bioactive molecules, including antiviral and anticancer agents. The combination of these features in< strong>N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide makes it a promising candidate for further investigation.

The< strong>3-hydroxy group within the molecule introduces a polar region that can enhance solubility and binding affinity to hydrophilic biological targets. This feature is particularly important in drug design, as it can influence the compound's pharmacokinetic profile. Additionally, the ethanediamide backbone provides two amide functionalities that can be further modified to fine-tune the compound's properties. These modifications could include the introduction of protease-resistant linkages or bioisosteres to improve metabolic stability and target specificity.

In the context of current research trends, there is growing interest in developing small molecules that can modulate post-translational modifications (PTMs) of proteins. The< strong>N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide structure could potentially interact with enzymes involved in protein phosphorylation or ubiquitination, thereby affecting cellular signaling pathways. Such interactions could have therapeutic implications in diseases characterized by aberrant PTM dynamics, such as cancer and neurodegenerative disorders.

The synthesis of< strong>N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]ethanediamide presents both challenges and opportunities for synthetic chemists. The complex connectivity of the molecule requires careful planning to ensure high yields and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation may be employed to construct key structural motifs efficiently. Additionally, computational methods can aid in predicting reaction outcomes and optimizing synthetic routes.

Evaluation of the pharmacological properties of< strong>N'-(3,4-dimethylphenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-y l)prop yl]ethanediam ide involves both in vitro and in vivo studies. In vitro assays can provide initial insights into its binding affinity to target proteins and enzymes, as well as its metabolic stability. In vivo studies would further assess its efficacy and safety profiles in animal models. These studies are crucial for determining whether the compound has sufficient potential to advance into clinical development.

The potential applications of< strong>N'-(3,4-dimethylphen yl)-N-[ oundamental importance for drug discovery efforts aimed at addressing unmet medical needs. By leveraging its unique structural features and exploring novel synthetic strategies,< strong>N'-( . These findings underscore the importance of investing in basic research and translational studies to fully realize the therapeutic potential of such compounds.